![molecular formula C24H20Br2O4 B171810 (R)-3,3'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthyl CAS No. 142010-87-5](/img/structure/B171810.png)
(R)-3,3'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthyl
Overview
Description
Synthesis Analysis
This involves understanding the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product .Molecular Structure Analysis
Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. It can be determined using various spectroscopic methods and X-ray crystallography .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It includes understanding the conditions needed for the reaction, the products formed, and the mechanism of the reaction .Physical and Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, density, molar mass, and specific heat capacity. Chemical properties include reactivity, flammability, and types of chemical reactions the compound can undergo .Scientific Research Applications
Helical Polymer Synthesis : (S)-3-acrylyl-2,2′-bis(methoxymethoxy)-1,1′-binaphthyl, a related compound, was used in the anionic polymerization to create optically active helical poly(α,β-unsaturated ketone). This polymer exhibits a one-handed helical structure and a large specific optical rotation, indicating its potential for advanced material applications (Chen et al., 2014).
Catalysis and Organic Synthesis : Derivatives of this compound have been synthesized for use in catalysis. For example, (R)-3,3′-bis(9-phenanthryl)-1,1′-binaphthalene-2,2′-diyl hydrogen phosphate is a chiral Bronsted acid used in aza Diels-Alder reactions, a key process in organic synthesis (Hu et al., 2012).
Chiral Crown Ethers Synthesis : Bis(binaphtho)-22-crown ethers, featuring bromoarylene moieties, were synthesized from derivatives of (R)-3,3'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthyl. These compounds exhibit unique behaviors in cyclization reactions, which could be significant in developing chiral separation techniques or catalysts (Kiyooka et al., 1996).
Luminescent and Fluorescent Materials : Novel chiral compounds derived from this compound have been synthesized that exhibit circularly polarized luminescence and two-photon excited fluorescence. These properties suggest potential applications in advanced optical materials and sensors (Deng et al., 2019).
Asymmetric Catalysis : Chiral polymers incorporating (R)-2,2′-Binaphthyl units have been synthesized and shown to be effective in asymmetric catalysis, such as the addition of diethylzinc to aldehydes. This application is crucial in producing enantiomerically pure compounds, which are important in various fields including pharmaceuticals (Da, 2015).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-bromo-1-[3-bromo-2-(methoxymethoxy)naphthalen-1-yl]-2-(methoxymethoxy)naphthalene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20Br2O4/c1-27-13-29-23-19(25)11-15-7-3-5-9-17(15)21(23)22-18-10-6-4-8-16(18)12-20(26)24(22)30-14-28-2/h3-12H,13-14H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBVXBVQRXNQXPL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCOC1=C(C2=CC=CC=C2C=C1Br)C3=C(C(=CC4=CC=CC=C43)Br)OCOC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20Br2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
532.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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